Cas no 405278-58-2 (4-Amino-N-isobutyl-1,2,5-oxadiazole-3-carboxamide)

• Product Name: 4-Amino-N-isobutyl-1,2,5-oxadiazole-3-carboxamide
• CAS No: 405278-58-2
• MF: C₇H₁₂N₄O₂
• MW: 184.195780754089
• CID: 881218
• Update Time: 2026-04-29

4-Amino-N-isobutyl-1,2,5-oxadiazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-N-isobutyl-1,2,5-oxadiazole-3-carboxamide
• 4-amino-N-(2-methylpropyl)-1,2,5-oxadiazole-3-carboxamide
• 4-amino-N-isobutyl-1,2,5-oxadiazole-3-carboxamide(SALTDATA: FREE)

• Inchi： InChI=1S/C7H12N4O2/c1-4(2)3-9-7(12)5-6(8)11-13-10-5/h4H,3H2,1-2H3,(H2,8,11)(H,9,12)
• InChI Key： QZTHSYVFESBPIT-UHFFFAOYSA-N
• SMILES： CC(CNC(C1=NON=C1N)=O)C

Computed Properties

• Exact Mass: 184.09600
• Monoisotopic Mass: 184.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94A^2

Experimental Properties

• Density: 1.218
• Refractive Index: 1.526
• PSA: 94.04000
• LogP: 1.00970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides